24,26-Cyclocholesterol
Overview
Description
(25S)-24S,26-cyclocholest-5-en-3beta-ol is a cholestanoid.
Scientific Research Applications
Novel Cyclopropyl Sterol Isolation
24,26-Cyclocholesterol, a novel cyclopropyl sterol, was isolated from the sponge Spheciospongia sp. Its structure was established through spectral analysis and correlation with papakusterol (Catalán et al., 1982).
Biosynthetic Process Study
A new sterol, papakusterol, which is a cyclopropyl-containing sterol arising through a unique biosynthetic process, was isolated from marine gorgonians. This sterol is a variant of 24,26-cyclocholesterol (Bonini et al., 1983).
Absolute Configuration and Biomimetic Conversion
The absolute configuration of 24,26-cyclocholesterol was established via acid-catalyzed isomerization, providing insight into the biomimetic route to 27-norergostene type marine sterols (Catalán & Djerassi, 1983).
Involvement in Bio-methylation Processes
The involvement of sterols with cyclopropane-containing side chains, like 24,26-cyclocholesterol, in bio-methylation processes was investigated through the synthesis and acid isomerization of similar compounds (Tarchini et al., 1979).
Cholesterol Homeostasis
24,26-Cyclocholesterol is linked to cholesterol homeostasis. Research on oxysterols like 24(S),25-epoxycholesterol, which shares a similar pathway with 24,26-cyclocholesterol, revealed its role in cholesterol synthesis and gene regulation (Wong et al., 2007).
Marine Sterol Synthesis
The synthesis of 24,28-didehydroaplysterol confirmed the structure of 24,26-dimethylcholesterol as aplysterol, a sterol occurring in marine sponges, highlighting the diversity of marine sterols including 24,26-cyclocholesterol (De Luca et al., 1973).
properties
Product Name |
24,26-Cyclocholesterol |
|---|---|
Molecular Formula |
C27H44O |
Molecular Weight |
384.6 g/mol |
IUPAC Name |
(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-4-[(1S,2S)-2-methylcyclopropyl]butan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
InChI |
InChI=1S/C27H44O/c1-17(5-6-19-15-18(19)2)23-9-10-24-22-8-7-20-16-21(28)11-13-26(20,3)25(22)12-14-27(23,24)4/h7,17-19,21-25,28H,5-6,8-16H2,1-4H3/t17-,18+,19+,21+,22+,23-,24+,25+,26+,27-/m1/s1 |
InChI Key |
KQRCOBZIWSKXCB-POEGTNMLSA-N |
Isomeric SMILES |
C[C@H]1C[C@@H]1CC[C@@H](C)[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C |
Canonical SMILES |
CC1CC1CCC(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C |
synonyms |
24,26-cyclocholest-5-en-3-ol 24,26-cyclocholesterol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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